Cas no 1021224-91-8 (8-chloro-2-[(4-ethoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one)

• Product Name: 8-chloro-2-[(4-ethoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
• CAS No: 1021224-91-8
• MF: C₁₇H₁₃ClN₄O₂S
• MW: 372.828720808029
• CID: 5381964
• Update Time: 2025-05-30

8-chloro-2-[(4-ethoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 8-chloro-2-(4-ethoxyanilino)-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
• 8-chloro-2-[(4-ethoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one

• Inchi： 1S/C17H13ClN4O2S/c1-2-24-12-6-4-11(5-7-12)19-16-21-22-15(23)13-8-3-10(18)9-14(13)20-17(22)25-16/h3-9H,2H2,1H3,(H,19,21)
• InChI Key： LLEQYFPAPRCWIJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(Cl)=C2)C(=O)N2N=C(NC3=CC=C(OCC)C=C3)SC=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 8-chloro-2-[(4-ethoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one

8-Chloro-2-[(4-Ethoxyphenyl)Amino]-5H-[1,3,4]Thiadiazolo[2,3-b]Quinazolin-5-One: A Comprehensive Overview

The compound with CAS No. 1021224-91-8, known as 8-chloro-2-[(4-ethoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of quinazoline derivatives, which are well-documented for their diverse biological activities. The structure of this molecule is characterized by a quinazoline core fused with a thiadiazole ring system, which introduces unique electronic and steric properties that are pivotal for its functional attributes.

Recent studies have highlighted the potential of quinazoline derivatives as promising candidates for the development of novel therapeutic agents. The incorporation of a thiadiazole ring into the quinazoline framework further enhances the molecule's versatility, making it a subject of interest for researchers exploring anti-cancer, anti-inflammatory, and anti-microbial activities. The 8-chloro substitution adds another layer of complexity to the molecule's pharmacokinetic profile, influencing its solubility and bioavailability.

The synthesis of 8-chloro-2-[(4-ethoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one involves a multi-step process that typically begins with the preparation of intermediate compounds. The key steps include the formation of the quinazoline skeleton followed by the introduction of the thiadiazole ring through cyclization reactions. The ethoxyphenyl group at position 2 plays a critical role in modulating the molecule's interactions with biological targets. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex structures.

In terms of biological activity, this compound has shown remarkable potential in inhibiting key enzymes associated with various disease pathways. For instance, studies have demonstrated its ability to inhibit kinases involved in cancer cell proliferation and survival. The chlorine substituent at position 8 contributes to the molecule's lipophilicity, enhancing its ability to penetrate cellular membranes and bind to target proteins with high affinity.

Moreover, computational modeling techniques have been employed to predict the binding modes and interactions of this compound with its target proteins. These studies provide valuable insights into the molecular mechanisms underlying its biological effects. For example, molecular docking simulations have revealed that the thiadiazole ring interacts favorably with specific residues in the active site of kinase enzymes.

The pharmacokinetic properties of 8-chloro-2-[(4-ethoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one are also under investigation. Preclinical studies suggest that it exhibits moderate solubility in physiological conditions and demonstrates promising bioavailability profiles in animal models. These attributes make it a strong candidate for further preclinical testing and potential clinical trials.

In conclusion, 8-chloro-2-[(4-ethoxyphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one represents a significant advancement in the design and synthesis of bioactive molecules. Its unique structural features and promising biological activities underscore its potential as a lead compound for drug development efforts targeting various therapeutic areas. Continued research into its mechanisms of action and optimization strategies will undoubtedly pave the way for its translation into clinical applications.